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Compound of Interest

Compound Name: 2-M-tolyl-oxazole-4-carbaldehyde

Cat. No.: B586002

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the potential use of 2-M-tolyl-oxazole-
4-carbaldehyde in various multicomponent reactions (MCRs). While specific literature
examples for this exact substrate are limited, its reactivity can be inferred from analogous 2-
aryl-oxazole-4-carbaldehydes and other aromatic aldehydes. The following protocols for
Biginelli, Ugi, and Passerini-type reactions are presented as representative methodologies that
can be adapted and optimized for the synthesis of novel heterocyclic compounds with potential
applications in medicinal chemistry and drug discovery.

Biginelli Reaction for the Synthesis of
Dihydropyrimidinones

The Biginelli reaction is a one-pot cyclocondensation of an aldehyde, a 3-ketoester, and urea or
thiourea, typically under acidic conditions, to produce dihydropyrimidinones (DHPMs).[1][2][3]
[4][5] These scaffolds are of significant interest in medicinal chemistry due to their wide range
of biological activities. The use of 2-M-tolyl-oxazole-4-carbaldehyde in this reaction is
expected to yield DHPMs bearing a substituted oxazole moiety.

General Reaction Scheme:
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Product

Dihydropyrimidinone Derivative

Conditions

Acid Catalyst (e.g., HCI, I2)
Solvent (e.g., Ethanol)
Heat

B-Ketoester

2-M-tolyl-oxazole-4-carbaldehyde + (e.q., Ethyl Acetoacetate)

Urea / Thiourea
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Acid-mediated
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[Substituted Oxazole]
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2,4,5-Trisubstituted Oxazole

Conditions

Lewis Acid (e.g., LiBr)
Solvent (e.g., Toluene)
Heat

2-M-tolyl-oxazole-4-carbaldehyde

o-lsocyanoacetamide Derivative
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Reactants

[2-M-tonI-oxazoIe-4-carbaIdehyde] [G-Cyanoester] ( Elemental Sulfur (Ss) ] [Base (e.q., Morpholine)]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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